Cas no 477284-32-5 (β- Amyloid (4-10))

• Product Name: β- Amyloid (4-10)
• CAS No: 477284-32-5
• MF: C₃₉H₅₂N₁₂O₁₂
• MW: 880.9
• CID: 2645349
• Update Time: 2025-06-08

β- Amyloid (4-10) Chemical and Physical Properties

Names and Identifiers

• β- Amyloid (4-10)

Additional information on β- Amyloid (4-10)

Comprehensive Overview of β-Amyloid (4-10) (CAS No. 477284-32-5): Structure, Function, and Research Applications

The peptide β-Amyloid (4-10) (CAS No. 477284-32-5) is a truncated fragment of the full-length β-amyloid protein, which has garnered significant attention in neuroscience and biomedical research due to its association with neurodegenerative diseases, particularly Alzheimer's disease. This 7-amino acid sequence, derived from residues 4 to 10 of the larger β-amyloid peptide, serves as a critical tool for studying protein aggregation, neurotoxicity, and therapeutic targeting. Researchers frequently employ β-Amyloid (4-10) to investigate the early stages of amyloid plaque formation, a hallmark of Alzheimer's pathology.

In recent years, the search for biomarkers of neurodegeneration and anti-amyloid therapies has surged, reflecting growing public and scientific interest in early disease detection and intervention. The shorter β-Amyloid (4-10) fragment offers advantages over full-length peptides in experimental settings due to its solubility and reduced aggregation propensity, making it ideal for in vitro assays and drug screening platforms. Its CAS No. 477284-32-5 is frequently referenced in patent filings and academic publications, underscoring its commercial and academic relevance.

Structurally, β-Amyloid (4-10) retains key residues implicated in protein-protein interactions and metal binding, features that are central to understanding amyloid toxicity. Studies leveraging this peptide have revealed insights into how oxidative stress and metabolic dysregulation contribute to neuronal damage. These findings align with trending topics in precision medicine and neuroprotective strategies, which dominate current literature and grant applications.

From a technical perspective, β-Amyloid (4-10) is synthesized using solid-phase peptide synthesis (SPPS), ensuring high purity (>95%) for reproducible research outcomes. Its molecular weight (approximately 756.9 Da) and sequence (FRHDSGY) are verified via mass spectrometry and HPLC, protocols widely discussed in online forums and method optimization guides. The peptide’s stability under controlled conditions (-20°C) makes it a reliable reagent for long-term studies.

Emerging applications of β-Amyloid (4-10) include its use in nanoparticle-based drug delivery systems and immunotherapy development, areas that resonate with the rise of biotech startups and AI-driven drug discovery. As Google Trends data show increased searches for "amyloid inhibitors" and "peptide therapeutics," this fragment’s role in validating small-molecule candidates gains prominence. Notably, its CAS No. 477284-32-5 is often cross-referenced in databases like PubChem and UniProt, enhancing its visibility in SEO-optimized scientific content.

Ethical and safe handling of β-Amyloid (4-10) adheres to laboratory biosafety level 1 (BSL-1) guidelines, addressing common queries about peptide storage and waste disposal. Educational resources frequently highlight its non-hazardous classification, distinguishing it from regulated compounds. This aligns with web searches for "research peptide safety" and "lab compliance," which spike annually during academic grant cycles.

In summary, β-Amyloid (4-10) (CAS No. 477284-32-5) bridges fundamental research and translational innovation, addressing pressing questions in neurodegeneration and therapeutic design. Its versatility ensures continued relevance in both peer-reviewed studies and industry pipelines, while optimized keywords like "amyloid fragment mechanisms" and "CAS 477284-32-5 applications" enhance its digital footprint for researchers worldwide.